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Compound of Interest

Compound Name: 4-Hydroxy-2-methylquinoline

Cat. No.: B359612 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance and troubleshooting for the recrystallization of 4-Hydroxy-2-
methylquinoline.

Frequently Asked Questions (FAQs)
Q1: What is the expected appearance and melting point of pure 4-Hydroxy-2-
methylquinoline?

Pure 4-Hydroxy-2-methylquinoline should be a pale cream to white, needle-like crystalline

solid.[1] The reported melting point is consistently in the range of 234-236 °C.[2][3] A

significantly lower or broader melting point range indicates the presence of impurities.

Q2: What are the best solvents for the recrystallization of 4-Hydroxy-2-methylquinoline?

4-Hydroxy-2-methylquinoline is slightly soluble in water, DMSO, and methanol.[2][4] Based

on its polar heterocyclic structure, polar protic solvents are generally good candidates for

recrystallization. Ethanol and water are commonly used. A detailed solvent selection guide is

provided in the tables below.

Q3: My compound has a persistent yellow or brown color. How can I remove it?

Colored impurities can often be removed by treating the hot solution with activated carbon

(charcoal) before filtration.[1] However, it is crucial to use the minimum amount necessary, as
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excessive charcoal can adsorb the desired compound, leading to a lower yield.

Q4: Can I use a mixed solvent system for recrystallization?

Yes, if a single solvent does not provide the desired solubility profile, a mixed solvent system

can be effective. A common approach is to dissolve the compound in a "good" solvent (in which

it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise to

the hot solution until turbidity appears. The solution is then clarified by adding a few drops of

the "good" solvent and allowed to cool slowly.

Data Presentation: Solvent Selection and Physical
Properties
Table 1: Solubility Characteristics of 4-Hydroxy-2-methylquinoline
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Solvent
Polarity
Index

Boiling
Point (°C)

Solubility at
25°C
(Estimated)

Solubility at
Boiling
Point
(Estimated)

Suitability
for
Recrystalliz
ation

Water 10.2 100
Sparingly

Soluble
Soluble

Good, but

may require a

large volume.

Ethanol 5.2 78
Slightly

Soluble
Very Soluble

Excellent

choice.

Methanol 6.6 65
Slightly

Soluble
Very Soluble

Good, but

lower boiling

point may

lead to rapid

crystallization

.

Ethyl Acetate 4.4 77
Sparingly

Soluble

Moderately

Soluble

Potential for

good crystal

formation.

Acetone 5.1 56
Slightly

Soluble
Soluble

Use with

caution due

to low boiling

point.

Toluene 2.4 111 Insoluble
Slightly

Soluble

May be

suitable as a

"poor" solvent

in a mixed

system.

Dichlorometh

ane
3.1 40 Insoluble

Slightly

Soluble

Not ideal due

to very low

boiling point.

Table 2: Physical Properties of 4-Hydroxy-2-methylquinoline
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Property Value

Molecular Formula C₁₀H₉NO

Molecular Weight 159.19 g/mol

Melting Point 234-236 °C[2][3]

Appearance Pale cream to white crystalline powder[1]

pKa ~4.44 (Predicted)[3]

Experimental Protocols
Protocol 1: Recrystallization from an Aqueous Solution
This protocol is adapted from a procedure in Organic Syntheses.[1]

Dissolution: In a 500 mL Erlenmeyer flask, add 5 g of crude 4-Hydroxy-2-methylquinoline
to 200 mL of deionized water. Heat the mixture to boiling on a hot plate with magnetic

stirring. Add small portions of hot deionized water until the solid is completely dissolved.

Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to

cool slightly. Add a small amount (approximately 0.1-0.2 g) of activated charcoal to the

solution. Swirl the flask and gently reheat to boiling for a few minutes.

Hot Filtration: Quickly filter the hot solution through a pre-heated fluted filter paper into a

clean, pre-warmed Erlenmeyer flask to remove any insoluble impurities and the activated

charcoal.

Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room

temperature. Subsequently, place the flask in an ice-water bath for at least 30 minutes to

maximize crystal formation.

Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold deionized water to remove any remaining

soluble impurities.
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Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the

melting point.

Protocol 2: Recrystallization from Ethanol
Dissolution: In a 250 mL Erlenmeyer flask, add 5 g of crude 4-Hydroxy-2-methylquinoline.

Add ethanol in small portions while heating the mixture to a gentle boil on a hot plate with

magnetic stirring. Continue adding ethanol until the solid is just dissolved.

Decolorization (Optional): If necessary, decolorize the solution with activated charcoal as

described in Protocol 1.

Hot Filtration: Perform a hot filtration as described in Protocol 1, using a pre-warmed funnel

and receiving flask.

Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For

optimal crystal growth, you can place the flask in an insulated container to slow the cooling

process further. Once at room temperature, cool the flask in an ice-water bath.

Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a

small amount of ice-cold ethanol.

Drying: Dry the crystals thoroughly to remove all traces of ethanol.

Troubleshooting Guide
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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